Cas no 139393-83-2 (3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-)
139393-83-2 structure
Product Name:3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-
CAS No:139393-83-2
MF:C9H11NO3
MW:181.188542604446
CID:1269260
PubChem ID:15228411
Update Time:2025-04-20
3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-
- 5-ethyl-1,2-dihydro-6-methyl-2-oxo-3-Pyridinecarboxylic acid
- 139393-83-2
- AKOS017531783
- DA-10800
- SCHEMBL9274056
-
- Inchi: 1S/C9H11NO3/c1-3-6-4-7(9(12)13)8(11)10-5(6)2/h4H,3H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key: UFEXUUNRWLGQRS-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)O)=CC(CC)=C(C)N1
Computed Properties
- Exact Mass: 181.07393
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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